Cas no 41095-01-6 (Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate)
41095-01-6 structure
Product Name:Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
CAS No:41095-01-6
MF:C14H20N2O4
MW:280.319603919983
CID:926572
PubChem ID:314894
Update Time:2025-04-19
Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate
- 3-Acetyl-4-butylamino-2-hydroxypyridin-5-carbonsaeureethylester
- 3-acetyl-4-butylamino-2-hydroxypyridine-5-carboxylic acid ethyl ester
- AC1L7QJL
- AG-F-46089
- CTK4I4247
- ETHYL 5-ACETYL-4-BUTYLAMINO-6-OXO-1H-PYRIDINE-3-CARBOXYLATE
- NSC235196
- DTXSID60311008
- SCHEMBL11820609
- Ethyl 5-acetyl-4-(butylamino)-6-oxo-1,6-dihydropyridine-3-carboxylate
- NSC-235196
- NSC 235196
- HZKFYEQNQXDLJB-UHFFFAOYSA-N
- 41095-01-6
-
- Inchi: 1S/C14H20N2O4/c1-4-6-7-15-12-10(14(19)20-5-2)8-16-13(18)11(12)9(3)17/h8H,4-7H2,1-3H3,(H2,15,16,18)
- InChI Key: HZKFYEQNQXDLJB-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CNC(C(C(C)=O)=C1NCCCC)=O)=O
Computed Properties
- Exact Mass: 280.1424
- Monoisotopic Mass: 280.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 84.5
- LogP: 2.45150
Ethyl 5-acetyl-4-(butylamino)-6-oxo-1h-pyridine-3-carboxylate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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